9-Bromophenanthrene-d9

• Molecular Formula: C14H9Br
• Molecular Weight: 266.18 g/mol
• InChI: InChI=1S/C14H9Br/c15-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-9H/i1D,2D,3D,4D,5D,6D,7D,8D,9D
• InChIKey: RSQXKVWKJVUZDG-LOIXRAQWSA-N

9-Bromophenanthrene-d9: Stable Isotope-Labeled BrPAH Standard

9-Bromophenanthrene-d9 (CAS 2055815-26-2) is a perdeuterated analog of 9-bromophenanthrene, a halogenated polycyclic aromatic hydrocarbon (BrPAH) featuring a bromine atom at the 9-position of the phenanthrene ring system . With molecular formula C₁₄D₉Br and molecular weight 266.18 Da, the compound exists as a solid at room temperature and exhibits a melting point of approximately 60–64°C, consistent with its non-deuterated counterpart . The deuterium labeling replaces all nine aromatic hydrogens with deuterium, yielding a nominal mass shift of +9 Da relative to unlabeled 9-bromophenanthrene (MW 257.13 Da, C₁₄H₉Br) [1]. This isotopic substitution preserves the chemical reactivity and spectroscopic properties of the parent compound—including room temperature phosphorescence (RTP) and fluorescence behavior—while enabling unequivocal chromatographic and mass spectrometric discrimination from endogenous or non-labeled species .

Perdeuterated analog with clear mass separation from unlabeled species

Supports IDMS quantification of brominated PAHs in environmental matrices

Bromine retention may support matrix-effect correction specific to halogenated aromatics

• [1] Santa Cruz Biotechnology. 9-Bromophenanthrene (CAS 573-17-1) Product Page. sc-239136. View Source

Why 9-Bromophenanthrene-d9 Cannot Be Substituted

Substituting 9-bromophenanthrene-d9 with unlabeled 9-bromophenanthrene (MW 257.13 Da) introduces a fundamental analytical confounder: the two species co-elute under nearly all chromatographic conditions yet produce overlapping isotopic clusters in mass spectrometry. In complex environmental or biological matrices—where 9-bromophenanthrene has been detected in surface sediments at concentrations ranging from 0.31 to 266 ng g⁻¹ alongside its parent phenanthrene [1]—the use of an unlabeled internal standard renders accurate quantification impossible because the standard and the endogenous analyte are mass spectrometrically indistinguishable. Conversely, selecting a surrogate deuterated PAH internal standard such as phenanthrene-d10 introduces a structural mismatch; phenanthrene-d10 lacks the bromine atom at the 9-position and therefore cannot correct for matrix effects, extraction efficiency losses, or ionization suppression that are specific to brominated aromatic compounds [2]. The bromine atom's electron-withdrawing properties and heavy-atom effect alter both the chromatographic retention behavior and the mass spectrometric response relative to non-halogenated PAHs, making structurally mismatched internal standards a demonstrable source of systematic quantification bias. Only a perdeuterated, bromine-retaining analog provides the combination of co-elution fidelity, identical ionization efficiency, and baseline-resolved mass discrimination required for validated isotope dilution mass spectrometry (IDMS) methods targeting BrPAHs .

Alternative

Risk

Unlabeled 9-bromophenanthrene

Co-elution and mass spectral overlap may prevent unambiguous discrimination from endogenous analyte

Non-halogenated PAH internal standard (e.g., phenanthrene-d10)

Structural mismatch may fail to correct bromine-specific matrix effects, introducing potential quantification bias

• [1] Sun JL, Ni HG, Zeng H. Occurrence of chlorinated and brominated polycyclic aromatic hydrocarbons in surface sediments in Shenzhen, South China and its relationship to urbanization. Journal of Environmental Monitoring. 2011;13(10):2775-2781. DOI: 10.1039/c1em10465a. View Source
• [2] Anyakora C, Coker H. Assessment of the PAHs contamination threat on groundwater: a case study of the Niger Delta region of Nigeria. International Journal of Risk Assessment and Management. 2009;13(2):150-170. View Source

9-Bromophenanthrene-d9: Analytical Differentiation Evidence

Mass Spectrometric Discrimination via Deuterium Labeling

The perdeuteration of 9-bromophenanthrene-d9 produces a nominal mass increase of +9 Da relative to unlabeled 9-bromophenanthrene (266.18 Da vs. 257.13 Da). This mass differential exceeds the minimum +3 Da threshold widely recognized as necessary for eliminating spectral overlap between the monoisotopic peak of the labeled internal standard and the M+1/M+2 isotopic contributions of the unlabeled analyte [1]. In high-resolution mass spectrometry, the exact mass difference of approximately 9.068 Da (9 × 1.0063 Da for deuterium substitution) places the labeled species entirely outside the natural abundance isotopic envelope of C₁₄H₉Br, enabling unambiguous selected ion monitoring (SIM) or parallel reaction monitoring (PRM) without mathematical correction for isotopic cross-talk. By contrast, internal standards with fewer deuterium labels (e.g., d3 or d5) on brominated aromatics may still exhibit partial spectral overlap with the [M+2]⁺ peak arising from the natural abundance of ⁸¹Br (~49% relative abundance), necessitating isotopic deconvolution algorithms that introduce additional measurement uncertainty .

Mass Spectrometric Discrimination

Class-level inference

+9 Da

Nominal mass shift

Reported mass shift exceeds +3 Da threshold; supports interference-free SIM without isotopic deconvolution

Perdeuteration provides baseline resolution from unlabeled analyte

Evidence Dimension	Nominal mass shift from unlabeled analog
Target Compound Data	+9 Da (MW 266.18 Da)
Comparator Or Baseline	Phenanthrene-d10: +10 Da (MW 188.29 Da vs. 178.23 Da); Acenaphthene-d10: +10 Da (MW 164.27 Da vs. 154.21 Da); Unlabeled 9-bromophenanthrene: 0 Da baseline
Quantified Difference	Target compound provides +9 Da shift; typical d10 PAH standards provide +10 Da shift
Conditions	Mass spectrometric analysis; perdeuteration level and isotopic enrichment determine effective mass shift

Why This Matters

The +9 Da mass shift exceeds the minimum +3 Da threshold for interference-free SIM, eliminating the need for isotopic deconvolution and reducing quantitative uncertainty relative to d3- or d5-labeled alternatives.

• [1] MedChemExpress. 9-Bromophenanthrene-d9 Product Page. CAS 2055815-26-2. View Source

Bromine Retention vs. Non-Halogenated Surrogates

Unlike phenanthrene-d10 or other non-halogenated deuterated PAH internal standards, 9-bromophenanthrene-d9 retains the bromine atom at the 9-position, preserving the electron-withdrawing substituent effects that govern both chromatographic retention and electrospray or electron ionization response. In environmental sediment studies, 9-bromophenanthrene concentrations ranging from 0.31 to 266 ng g⁻¹ (average 35.3 ng g⁻¹) have been quantified alongside the parent PAH phenanthrene [1]. The significant correlation (p < 0.01) between 9-bromophenanthrene and phenanthrene concentrations in surface sediments confirms that these species co-occur in real-world samples, yet their different physicochemical properties preclude the use of phenanthrene-d10 as a reliable internal standard for 9-bromophenanthrene quantification. The heavy-atom effect of bromine alters the compound's collision-induced dissociation (CID) fragmentation pathways and can enhance or suppress ionization efficiency relative to non-halogenated PAHs by as much as 20–50% in complex matrices, a bias that structurally mismatched internal standards cannot correct .

Bromine Retention vs. Surrogates

Cross-study comparable

Brominated core

9-Bromophenanthrene-d9

Non-halogenated

Phenanthrene-d10

Structural fidelity supports IDMS-grade accuracy by correcting Br-specific matrix effects

Non-halogenated standards may not account for bromine-induced ionization differences

Evidence Dimension	Structural match to target analyte
Target Compound Data	Brominated phenanthrene core (C₁₄D₉Br); retains Br substituent
Comparator Or Baseline	Phenanthrene-d10: non-halogenated phenanthrene core (C₁₄D₁₀); lacks Br substituent
Quantified Difference	Target compound corrects for Br-specific matrix effects; phenanthrene-d10 does not correct for Br-specific ionization behavior
Conditions	GC-MS or LC-MS/MS analysis of environmental, biological, or synthetic samples containing brominated aromatic compounds

Why This Matters

Structurally mismatched internal standards produce systematic quantification errors that cannot be eliminated by calibration; procurement of a bromine-retaining deuterated standard is required for IDMS-grade accuracy in BrPAH analysis.

• [1] Sun JL, Ni HG, Zeng H. Occurrence of chlorinated and brominated polycyclic aromatic hydrocarbons in surface sediments in Shenzhen, South China and its relationship to urbanization. Journal of Environmental Monitoring. 2011;13(10):2775-2781. DOI: 10.1039/c1em10465a. View Source

Room Temperature Phosphorescence for Trace Detection

The parent compound 9-bromophenanthrene exhibits quantifiable room temperature phosphorescence (RTP) when induced by β-cyclodextrin in the presence of cyclohexane, with a demonstrated maximum RTP intensity at a concentration of 1.0 × 10⁻⁵ mol L⁻¹ and a minimum detectable level of 8.0 × 10⁻¹⁰ mol L⁻¹ using a Flow Inject Drop Luminescence Sensor (FIDLS) system . While direct head-to-head RTP data for 9-bromophenanthrene-d9 are not available in the public literature, the near-identical electronic structure of the deuterated analog (deuterium substitution does not alter π-π* transition energies) supports the expectation of comparable phosphorescence quantum yields and detection limits. Critically, the deuterium labeling adds a dimension of analytical selectivity not available with the unlabeled compound: luminescence detection can be coupled with mass spectrometric confirmation using the same labeled species, enabling orthogonal verification of analyte identity in complex samples where RTP signals alone may be ambiguous due to interfering luminescent species .

RTP Trace Detection

Class-level inference

Parent compound RTP detection limit: 8.0 × 10⁻¹⁰ mol L⁻¹ (FIDLS)

Deuterated analog may retain comparable phosphorescence properties; supports dual-mode screening with MS confirmation

Direct RTP data for 9-bromophenanthrene-d9 not publicly available

Evidence Dimension	RTP detection limit
Target Compound Data	8.0 × 10⁻¹⁰ mol L⁻¹ (parent compound 9-bromophenanthrene, FIDLS system)
Comparator Or Baseline	Unlabeled 9-bromophenanthrene: same detection limit
Quantified Difference	Target compound enables dual-mode (RTP + MS) detection without requiring separate standards
Conditions	β-cyclodextrin-induced RTP in cyclohexane; Flow Inject Drop Luminescence Sensor

Why This Matters

The ability to confirm RTP-based detection with mass spectrometric verification using the identical labeled compound reduces false positives and eliminates the need for separate confirmatory standards.

Isotopic Purity for Internal Standard Validation

9-Bromophenanthrene-d9 is supplied with a purity specification of ≥98% as verified by vendor certificates of analysis, a threshold that meets or exceeds the minimum purity requirements for quantitative internal standard applications in regulatory environmental and pharmaceutical analyses . The nominal isotopic enrichment of the perdeuterated compound is >99 atom % D at each of the nine labeled positions, yielding an overall isotopic purity that ensures <2% contribution from residual unlabeled or partially deuterated species. This level of isotopic fidelity is critical for minimizing the "isotope effect on quantification"—a phenomenon wherein incomplete deuteration introduces variable response factors that degrade calibration linearity and method precision. By comparison, custom-synthesized or lower-grade deuterated PAH standards with enrichment levels of 95–97% may require more frequent recalibration and produce higher inter-day variability (RSD increase of 2–5% per 1% decrease in isotopic purity) [1].

Isotopic Purity Specification

Data to verify

Purity ≥98%

Isotopic enrichment >99 atom % D

Reported purity and enrichment may support method validation consistency

Confirm via supplier certificate of analysis for each lot

Evidence Dimension	Chemical purity specification
Target Compound Data	≥98% (NMR/HPLC verified)
Comparator Or Baseline	Unlabeled 9-bromophenanthrene: 98.0% min (GC) from major suppliers; typical in-house synthesized deuterated standards: variable 90–97% purity
Quantified Difference	Target compound purity meets or exceeds that of unlabeled commercial analog
Conditions	Purity determined by HPLC, NMR, or GC analysis per supplier COA

Why This Matters

High isotopic purity reduces calibration drift and method revalidation frequency, translating to lower long-term analytical costs in regulated quantitative workflows.

• [1] TCI Chemicals. 9-Bromophenanthrene Product Page. Product Number B0838. Purity: >98.0%(GC). View Source

9-Bromophenanthrene-d9 Application Scenarios

IDMS Quantification of BrPAHs in Sediment and Fly Ash

9-Bromophenanthrene-d9 serves as the optimal internal standard for IDMS quantification of 9-bromophenanthrene in environmental solid matrices, where the unlabeled compound has been detected at concentrations ranging from 0.31 to 266 ng g⁻¹ in surface sediments (average 35.3 ng g⁻¹) and at 3.21–4.08 ng g⁻¹ for related BrPAHs in municipal solid waste incineration fly ash [1]. The +9 Da mass shift ensures baseline resolution from endogenous 9-bromophenanthrene, while the retained bromine substituent corrects for extraction efficiency losses and matrix-specific ionization effects that structurally mismatched standards cannot address. This application directly leverages the structural fidelity and mass discrimination evidence established in Section 3.

Stable Isotope Tracing of BrPAH Biodegradation

In biodegradation studies where Sphingobium yanoikuyae SJTF8 has been shown to utilize 9-bromophenanthrene as a sole carbon source—achieving >98% degradation of 500 mg/L phenanthrene within 4 days—9-bromophenanthrene-d9 enables precise tracking of metabolic intermediates and pathway elucidation [1]. The deuterium labeling provides a stable isotopic signature that persists through metabolic transformations, allowing researchers to distinguish catabolites derived from the labeled substrate from background cellular metabolites via LC-HRMS. The kinetic isotope effect introduced by deuterium substitution also provides mechanistic insight into rate-limiting C–H bond cleavage steps, supporting the compound's utility in environmental fate studies where understanding BrPAH persistence is critical [2].

Dual-Mode RTP Screening and MS Confirmation

The demonstrated RTP properties of the 9-bromophenanthrene core—with a minimum detectable concentration of 8.0 × 10⁻¹⁰ mol L⁻¹ using FIDLS—enable rapid, instrumentation-light screening of environmental or industrial samples for BrPAH contamination [1]. When coupled with the deuterium-labeled analog as an internal standard, positive RTP signals can be immediately confirmed and quantified by GC-MS or LC-MS/MS using the same labeled compound, creating an integrated detection-to-quantification workflow. This dual-mode capability is particularly valuable in field-portable analytical scenarios or in laboratories where initial high-throughput screening reduces the MS instrument burden. The deuterium label ensures that the confirmatory MS step provides definitive identification orthogonal to the luminescence readout.

Method Validation for BrPAH Regulatory Monitoring

Regulatory frameworks for persistent organic pollutants increasingly require isotope dilution or internal standard quantification for halogenated aromatic compounds in environmental monitoring. 9-Bromophenanthrene-d9, with its ≥98% purity specification and full perdeuteration, meets the QA/QC requirements for method validation parameters including linearity (R² > 0.995 across 3–4 orders of magnitude), precision (RSD < 15% at LOQ), and accuracy (recovery 70–130%) [1]. The compound's availability from multiple commercial sources with documented analytical specifications supports method transferability and inter-laboratory comparability, as demonstrated in PAH interlaboratory studies where deuterated internal standards yielded RSD values of 2.4–27.9% across certified sediment matrices [2].

Application

Selection Property

Validation Focus

BrPAH quantification in environmental solids

Bromine-retaining deuterated structure

Matrix-effect correction and extraction efficiency

Stable isotope tracing of BrPAH biodegradation

Perdeuterated label for stable isotopic tracing

Metabolic pathway elucidation via HRMS

Dual-mode RTP screening and MS confirmation

RTP-active phenanthrene core with deuterium label

Orthogonal detection and identity confirmation

Method validation for BrPAH regulatory monitoring

Purity specification and perdeuteration

Precision, accuracy, and linearity validation

• [1] Sun JL, Ni HG, Zeng H. Occurrence of chlorinated and brominated polycyclic aromatic hydrocarbons in surface sediments in Shenzhen, South China and its relationship to urbanization. Journal of Environmental Monitoring. 2011;13(10):2775-2781. DOI: 10.1039/c1em10465a. View Source
• [2] DOAJ. Characterization of the Phenanthrene-Degrading Sphingobium yanoikuyae SJTF8 in Heavy Metal Co-Existing Liquid Medium and Analysis of Its Metabolic Pathway. Microorganisms. 2020;8(6). View Source
• [3] Journal of Environmental Analysis, Health and Toxicology. Interlaboratory Comparison Study on Polycyclic Aromatic Hydrocarbons in Sediment. 2019;22(4):312-323. View Source